molecular formula C20H17N3 B8671588 1-allyl-2-amino-4,5-diphenyl-1H-pyrrole-3-carbonitrile

1-allyl-2-amino-4,5-diphenyl-1H-pyrrole-3-carbonitrile

Cat. No.: B8671588
M. Wt: 299.4 g/mol
InChI Key: XSMXRLMOINREOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-allyl-2-amino-4,5-diphenyl-1H-pyrrole-3-carbonitrile is a useful research compound. Its molecular formula is C20H17N3 and its molecular weight is 299.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C20H17N3

Molecular Weight

299.4 g/mol

IUPAC Name

2-amino-4,5-diphenyl-1-prop-2-enylpyrrole-3-carbonitrile

InChI

InChI=1S/C20H17N3/c1-2-13-23-19(16-11-7-4-8-12-16)18(17(14-21)20(23)22)15-9-5-3-6-10-15/h2-12H,1,13,22H2

InChI Key

XSMXRLMOINREOT-UHFFFAOYSA-N

Canonical SMILES

C=CCN1C(=C(C(=C1N)C#N)C2=CC=CC=C2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of benzoin (6.81 g, 32.1 mmol), allylamine (2 g, 35 mmol) and p-toulenesulfonic acid monohydrate (20 mg, cat.) in toluene (100 mL) was heated to 80° C. for 5 minutes. Malononitrile (2.12 g, 32.1 mmol) was then added and the reaction mixture was heated to reflux for 3 hours using a reflux condenser fitted with a Dean-Stark trap. The solution was then cooled, diluted with ethyl acetate (100 mL), extracted with sodium bicarbonate (conc., aq., 50 mL), hydrochloric acid (0.5 N, aq., 50 mL) and water (50 mL), dried, filtered and the filtrate was concentrated under reduced pressure. Chromatography (SiO2, ethyl acetate:hexane 1:2) afforded the title compound as a pale brown solid.
Quantity
6.81 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
[Compound]
Name
monohydrate
Quantity
20 mg
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
2.12 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three

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